Cas no 379223-82-2 (3-3-(4-Fluorophenyl)-4-(hydroxymethyl)-1H-pyrazol-1-ylpropanenitrile)

• Product Name: 3-3-(4-Fluorophenyl)-4-(hydroxymethyl)-1H-pyrazol-1-ylpropanenitrile
• CAS No: 379223-82-2
• MF: C₁₃H₁₂FN₃O
• MW: 245.252285957336
• MDL: MFCD02633798
• CID: 869643
• Update Time: 2026-04-29

3-3-(4-Fluorophenyl)-4-(hydroxymethyl)-1H-pyrazol-1-ylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(3-(4-Fluorophenyl)-4-(hydroxymethyl)-1H-pyrazol-1-yl)propanenitrile
• 3-[3-(4-fluorophenyl)-4-(hydroxymethyl)-1H-pyrazol-1-yl]propanenitrile(SALTDATA: FREE)
• 3-[3-(4-fluorophenyl)-4-(hydroxymethyl)pyrazol-1-yl]propanenitrile
• HMS1410P20
• 3-3-(4-Fluorophenyl)-4-(hydroxymethyl)-1H-pyrazol-1-ylpropanenitrile

• MDL： MFCD02633798
• Inchi： InChI=1S/C13H12FN3O/c14-12-4-2-10(3-5-12)13-11(9-18)8-17(16-13)7-1-6-15/h2-5,8,18H,1,7,9H2
• InChI Key： MTXROQZDWLEVOD-UHFFFAOYSA-N
• SMILES： C(C#N)CN1C=C(CO)C(=N1)C2=CC=C(C=C2)F

Computed Properties

• Exact Mass: 245.09600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 61.84000
• LogP: 2.09518

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-3-(4-Fluorophenyl)-4-(hydroxymethyl)-1H-pyrazol-1-ylpropanenitrile

Research Brief on 3-3-(4-Fluorophenyl)-4-(hydroxymethyl)-1H-pyrazol-1-ylpropanenitrile (CAS: 379223-82-2)

The compound 3-3-(4-Fluorophenyl)-4-(hydroxymethyl)-1H-pyrazol-1-ylpropanenitrile (CAS: 379223-82-2) has recently emerged as a molecule of significant interest in medicinal chemistry and drug discovery. This pyrazole derivative exhibits a unique structural motif combining a fluorophenyl group with a hydroxymethyl substituent, making it a promising scaffold for the development of novel therapeutic agents. Recent studies have focused on its potential as a kinase inhibitor and its role in modulating various biological pathways.

Structural analysis reveals that the presence of both the electron-withdrawing fluorine atom and the hydroxymethyl group contributes to the molecule's ability to form key hydrogen bond interactions with biological targets. The nitrile group at the terminal position enhances the compound's metabolic stability while maintaining favorable physicochemical properties. Molecular docking studies published in 2023 have demonstrated its high binding affinity to several protein kinases involved in inflammatory and oncogenic pathways.

In recent preclinical investigations, this compound has shown remarkable inhibitory activity against JAK family kinases, particularly JAK3, with IC50 values in the low nanomolar range. The 4-fluorophenyl moiety appears critical for this activity, as demonstrated by structure-activity relationship (SAR) studies comparing various analogs. Researchers at several pharmaceutical companies have filed recent patents (2022-2023) covering derivatives of this core structure for autoimmune and inflammatory indications.

The synthetic route to 379223-82-2 has been optimized in recent publications, with notable improvements in yield and purity. A 2023 paper in the Journal of Medicinal Chemistry describes a novel one-pot procedure that reduces the number of purification steps while maintaining excellent enantiomeric purity. This advancement has significant implications for scaling up production for further pharmacological evaluation.

Pharmacokinetic studies in animal models indicate favorable absorption and distribution characteristics, with moderate plasma protein binding and good blood-brain barrier penetration. The hydroxymethyl group appears to undergo phase II metabolism to form glucuronide conjugates, while the nitrile group remains intact, suggesting metabolic stability of this pharmacophore. These properties make it an attractive lead compound for CNS-targeted therapies.

Current research directions include exploration of this scaffold for neurodegenerative diseases, with particular interest in its potential neuroprotective effects. Preliminary in vitro data suggest modulation of microglial activation pathways, though the exact mechanism remains under investigation. The compound's ability to simultaneously target multiple pathways involved in neuroinflammation makes it a particularly intriguing candidate for further development.

Future research should focus on comprehensive toxicological evaluation and further optimization of the structure to improve selectivity against off-target kinases. The growing body of literature on 379223-82-2 and its analogs suggests this chemical space holds significant promise for the development of novel therapeutic agents across multiple disease areas.